Cas no 2138078-13-2 (3-{[7-Bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid)
3-{[7-Bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2138078-13-2
- 3-{[7-bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid
- EN300-1153554
- 3-{[7-Bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid
-
- Inchi: 1S/C14H15BrN2O2S/c1-8(2)13-16-11-7-9(15)3-4-10(11)14(17-13)20-6-5-12(18)19/h3-4,7-8H,5-6H2,1-2H3,(H,18,19)
- InChI Key: CZLPAEUCUNZVPL-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(=NC(C(C)C)=NC=2C=1)SCCC(=O)O
Computed Properties
- Exact Mass: 354.00376g/mol
- Monoisotopic Mass: 354.00376g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 88.4Ų
3-{[7-Bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1153554-0.05g |
3-{[7-bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid |
2138078-13-2 | 0.05g |
$2166.0 | 2023-06-09 | ||
| Enamine | EN300-1153554-0.1g |
3-{[7-bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid |
2138078-13-2 | 0.1g |
$2268.0 | 2023-06-09 | ||
| Enamine | EN300-1153554-0.25g |
3-{[7-bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid |
2138078-13-2 | 0.25g |
$2372.0 | 2023-06-09 | ||
| Enamine | EN300-1153554-0.5g |
3-{[7-bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid |
2138078-13-2 | 0.5g |
$2475.0 | 2023-06-09 | ||
| Enamine | EN300-1153554-1.0g |
3-{[7-bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid |
2138078-13-2 | 1g |
$2578.0 | 2023-06-09 | ||
| Enamine | EN300-1153554-2.5g |
3-{[7-bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid |
2138078-13-2 | 2.5g |
$5055.0 | 2023-06-09 | ||
| Enamine | EN300-1153554-5.0g |
3-{[7-bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid |
2138078-13-2 | 5g |
$7479.0 | 2023-06-09 | ||
| Enamine | EN300-1153554-10.0g |
3-{[7-bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid |
2138078-13-2 | 10g |
$11090.0 | 2023-06-09 |
3-{[7-Bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 3-{[7-Bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid
3-{[7-Bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid: A Comprehensive Overview
The compound with CAS No 2138078-13-2, known as 3-{[7-Bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of quinazoline derivatives, which are well-documented for their diverse biological activities. The structure of this molecule incorporates a quinazoline ring system, a bromine substituent, and a sulfanyl group linked to a propanoic acid moiety. These structural features contribute to its unique chemical properties and potential therapeutic applications.
Recent studies have highlighted the importance of quinazoline derivatives in drug discovery, particularly in the development of anticancer agents. The quinazolin core of this compound is known to exhibit significant antiproliferative activity against various cancer cell lines. The presence of the bromo substituent at position 7 further enhances the molecule's selectivity and potency, making it a promising candidate for targeted therapy. Additionally, the sulfanyl group and propanoic acid moiety play crucial roles in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).
One of the most notable advancements in this area is the exploration of 7-bromoquinazoline derivatives as inhibitors of specific kinases involved in cancer progression. Kinase inhibitors have revolutionized cancer treatment by targeting key enzymes responsible for cell growth and survival. The sulfanyl group in this compound acts as a bioisostere, replacing a hydroxyl group to improve stability and bioavailability. This modification has been shown to significantly enhance the compound's ability to penetrate cellular membranes and bind to its target kinase with high affinity.
Furthermore, the propanoic acid moiety contributes to the compound's solubility and ability to form hydrogen bonds, which are essential for its interaction with cellular receptors. Recent research has demonstrated that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases such as arthritis. The combination of its anti-inflammatory and anticancer activities underscores its versatility as a multifunctional therapeutic agent.
In terms of synthesis, the preparation of 3-{[7-Bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid involves a series of carefully optimized reactions. The quinazoline core is typically synthesized via condensation reactions between an amine and an aldehyde or ketone. Subsequent bromination at position 7 is achieved through electrophilic aromatic substitution, followed by the introduction of the sulfanyl group via nucleophilic substitution or coupling reactions. Finally, the propanoic acid moiety is incorporated using standard carboxylation techniques.
The biological evaluation of this compound has revealed its potential as a lead molecule for drug development. Preclinical studies have demonstrated its efficacy in inhibiting tumor growth in animal models without significant toxicity to normal cells. These findings suggest that the compound may serve as a foundation for developing next-generation anticancer therapies with improved safety profiles.
In conclusion, 3-{[7-Bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with recent research findings, positions it as a promising candidate for addressing unmet medical needs in oncology and inflammation management. Continued investigation into its mechanism of action and optimization of its pharmacokinetic properties will undoubtedly pave the way for its clinical translation.
2138078-13-2 (3-{[7-Bromo-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)